Cas no 193747-11-4 (Pyrimidine,4-(dimethoxymethyl)-2-(propylthio)-)

• Product Name: Pyrimidine,4-(dimethoxymethyl)-2-(propylthio)-
• CAS No: 193747-11-4
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 116447
• PubChem ID: 12970071
• Update Time: 2025-04-18

Pyrimidine,4-(dimethoxymethyl)-2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-(dimethoxymethyl)-2-(propylthio)-
• 4-(dimethoxymethyl)-2-(propylthio)Pyrimidine
• 4-(dimethoxymethyl)-2-propylsulfanylpyrimidine
• 2-(Propylthio)-4-(dimethoxymethyl)pyrimidine
• 2-propylthiopyrimidine-4-carboxaldehyde dimethyl acetal
• 4-DIMETHOXYMETHYL-2-PROPYLSULFANYL-PYRIMIDINE
• Pyrimidine,4-(dimethoxymethyl)-2-(propylthio)
• DTXSID70514220
• 4-(Dimethoxymethyl)-2-(propylsulfanyl)pyrimidine
• OLOXWDOAMVPHAD-UHFFFAOYSA-N
• SCHEMBL4973497
• FT-0751767
• 193747-11-4

• Inchi： 1S/C10H16N2O2S/c1-4-7-15-10-11-6-5-8(12-10)9(13-2)14-3/h5-6,9H,4,7H2,1-3H3
• InChI Key： OLOXWDOAMVPHAD-UHFFFAOYSA-N
• SMILES： S(C1=NC=CC(C(OC)OC)=N1)CCC

Computed Properties

• Exact Mass: 228.09300
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• PSA: 69.54000
• LogP: 2.27010